2-phenoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]propanamide

• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol
• IUPAC Name: N-[3-(oxolan-2-ylmethoxy)phenyl]-2-phenoxypropanamide
• InChI: InChI=1S/C20H23NO4/c1-15(25-17-8-3-2-4-9-17)20(22)21-16-7-5-10-18(13-16)24-14-19-11-6-12-23-19/h2-5,7-10,13,15,19H,6,11-12,14H2,1H3,(H,21,22)
• InChI Key: ODOXWWXSMZADCM-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=CC(=CC=C1)OCC2CCCO2)OC3=CC=CC=C3

Description

2-phenoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]propanamide is a chemical compound that has gained attention in scientific research for its potential applications in various fields. This compound is synthesized through a complex process and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in laboratory experiments.

Scientific Research Applications

2-phenoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]propanamide has been studied for its potential applications in various fields of scientific research. One of the main areas of interest is in the development of new drugs for the treatment of various diseases. This compound has been shown to have potential as an anti-inflammatory agent, and as a treatment for certain types of cancer.

Mechanism of Action

The mechanism of action of 2-phenoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]propanamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in inflammatory processes and cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to reduce inflammation in animal models, and to inhibit the growth of certain types of cancer cells. Additionally, this compound has been shown to have antioxidant properties, which may have potential applications in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-phenoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]propanamide in laboratory experiments is its potential as a new drug candidate. However, there are also limitations to its use in research. For example, the synthesis of this compound is complex and time-consuming, which may make it difficult to produce large quantities for use in experiments.

Future Directions

There are many potential future directions for research on 2-phenoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]propanamide. One area of interest is in the development of new drugs based on this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound, as well as its potential applications in the treatment of various diseases. Finally, more studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 2-phenoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]propanamide involves a multistep process. The starting material for this synthesis is 3-(tetrahydro-2-furanylmethoxy)aniline, which is reacted with 2-chloropropanoyl chloride in the presence of a base to form the intermediate product. This intermediate is then reacted with phenol in the presence of a catalyst to form the final product, this compound.